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Compound of Interest

Compound Name: (+-)-Dihydrodaidzein

Cat. No.: B191008 Get Quote

(+-)-Dihydrodaidzein (DHD), a primary metabolite of the soy isoflavone daidzein, has

garnered significant attention in the scientific community for its enhanced biological activities

compared to its precursor. Produced by the gut microbiota, this molecule is at the forefront of

research into the health benefits of soy, implicated in estrogenic, anti-inflammatory, antioxidant,

and anticancer effects. This technical guide provides an in-depth overview of the biological

activities of DHD, complete with quantitative data, detailed experimental protocols, and visual

representations of its mechanisms of action to support researchers, scientists, and drug

development professionals.

Quantitative Data on Biological Activities
The following tables summarize the quantitative data available for (+-)-Dihydrodaidzein and

related isoflavones across various biological assays. Due to the limited direct quantitative data

for DHD, values for its precursor daidzein and the related metabolite equol are included for

comparative context.

Table 1: Estrogenic and Anti-proliferative Activity
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Compound Assay Cell Line Endpoint Result

Daidzein
Estrogen

Receptor Binding
Human ERα RBA (%) <0.1[1]

Daidzein
Estrogen

Receptor Binding
Human ERβ RBA (%) 0.8[1]

Daidzein E-SCREEN MCF-7 EC50 0.18 µM[2]

Daidzein MTT Assay LNCaP
% Inhibition (at

50 µM)
40%[3]

Daidzein MTT Assay A549 IC50 835 µM[4]

Daidzein MTT Assay MCF-7 IC50 50 µM[3]

Equol
Estrogen

Receptor Binding
Human ERα RBA (%) 0.4[1]

Equol
Estrogen

Receptor Binding
Human ERβ RBA (%) 4.8[1]

RBA: Relative Binding Affinity, with 17β-estradiol as 100%. IC50: Half-maximal inhibitory

concentration. EC50: Half-maximal effective concentration.

Table 2: Anti-inflammatory and Antioxidant Activity
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Compound Assay System Endpoint Result

Dihydrodaidzein
5-Lipoxygenase

Inhibition

Human

Neutrophils
IC50 >1000 nM[5]

Daidzein
5-Lipoxygenase

Inhibition

Human

Neutrophils
IC50 >1000 nM[5]

Equol
5-Lipoxygenase

Inhibition

Human

Neutrophils
IC50 200 nM[5]

Dihydrodaidzein
Myeloperoxidase

Inhibition
IC50 >1000 nM[5]

Daidzein
Myeloperoxidase

Inhibition
IC50 >1000 nM[5]

Equol
Myeloperoxidase

Inhibition
IC50 450 nM[5]

Daidzein
DPPH Radical

Scavenging
Cell-free IC50 Weak activity

Daidzein
ABTS Radical

Scavenging
Cell-free IC50 Weak activity

IC50: Half-maximal inhibitory concentration.

Key Signaling Pathways Modulated by (+-)-
Dihydrodaidzein
(+-)-Dihydrodaidzein exerts its biological effects through the modulation of several key

signaling pathways. The following diagrams, generated using the DOT language, illustrate

these complex interactions.

Estrogen Receptor (ER) Signaling Pathway
DHD, like other isoflavones, can bind to estrogen receptors (ERα and ERβ), with a preference

for ERβ.[1] This interaction can trigger a cascade of events leading to changes in gene

expression that influence cell proliferation, differentiation, and apoptosis.
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Estrogen Receptor β signaling pathway activation by DHD.

NF-κB Signaling Pathway
DHD has been shown to possess anti-inflammatory properties, which are partly attributed to its

ability to inhibit the NF-κB signaling pathway. This pathway is a key regulator of inflammation,

and its inhibition leads to a decrease in the production of pro-inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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